![molecular formula C24H16F3N5O2S B2428713 N-(2,4-difluorophenyl)-2-((4-(4-fluorobenzyl)-5-oxo-4,5-dihydro-[1,2,4]triazolo[4,3-a]quinazolin-1-yl)thio)acetamide CAS No. 1114635-52-7](/img/structure/B2428713.png)
N-(2,4-difluorophenyl)-2-((4-(4-fluorobenzyl)-5-oxo-4,5-dihydro-[1,2,4]triazolo[4,3-a]quinazolin-1-yl)thio)acetamide
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Description
N-(2,4-difluorophenyl)-2-((4-(4-fluorobenzyl)-5-oxo-4,5-dihydro-[1,2,4]triazolo[4,3-a]quinazolin-1-yl)thio)acetamide is a useful research compound. Its molecular formula is C24H16F3N5O2S and its molecular weight is 495.48. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Application in Medicinal Chemistry
N-(2,4-difluorophenyl)-2-((4-(4-fluorobenzyl)-5-oxo-4,5-dihydro-[1,2,4]triazolo[4,3-a]quinazolin-1-yl)thio)acetamide belongs to a class of compounds that have been extensively studied for their potential in medicinal chemistry. Research has focused on the synthesis of various derivatives and their biological activities.
Synthesis and Antihistaminic Activity : A study by Fathalla, Rayes, and Ali (2007) developed a synthesis method for similar compounds, suggesting potential antihistamine activities for these derivatives (Fathalla et al., 2007).
Cardiovascular Applications : Jiang et al. (2010) synthesized and evaluated certain triazoloquinazoline derivatives for their inotropic effects, indicating a potential role in cardiovascular therapies (Jiang et al., 2010).
Anticancer Properties : Reddy et al. (2015) designed and synthesized a series of triazoloquinazoline derivatives, some of which demonstrated significant cytotoxicity against cancer cell lines, highlighting their potential as anticancer agents (Reddy et al., 2015).
Antibacterial and Antifungal Activity : Antypenko et al. (2017) reported the synthesis of triazoloquinazoline derivatives with significant antibacterial and antifungal activities, indicating their potential use in treating infections (Antypenko et al., 2017).
Neurological and Erectile Dysfunction Treatment : Danylchenko et al. (2016) synthesized a series of triazoloquinazoline derivatives and predicted their potential antineurotic activity, which might be useful for treating male reproductive and erectile dysfunction (Danylchenko et al., 2016).
properties
IUPAC Name |
N-(2,4-difluorophenyl)-2-[[4-[(4-fluorophenyl)methyl]-5-oxo-[1,2,4]triazolo[4,3-a]quinazolin-1-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H16F3N5O2S/c25-15-7-5-14(6-8-15)12-31-22(34)17-3-1-2-4-20(17)32-23(31)29-30-24(32)35-13-21(33)28-19-10-9-16(26)11-18(19)27/h1-11H,12-13H2,(H,28,33) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MPJLKBUTFDTQFC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)N(C3=NN=C(N23)SCC(=O)NC4=C(C=C(C=C4)F)F)CC5=CC=C(C=C5)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H16F3N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
495.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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